Cas no 1643-78-3 (4-Fluoro-N,2-dihydroxybenzamide)

• Product Name: 4-Fluoro-N,2-dihydroxybenzamide
• CAS No: 1643-78-3
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• MDL: MFCD23135741
• CID: 1038524
• PubChem ID: 13441304
• Update Time: 2025-11-02

4-Fluoro-N,2-dihydroxybenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N,2-dihydroxybenzamide
• 4-fluorosalicylohydroxamic acid
• 4-Fluor-salicylhydroxamsaeure
• AGN-PC-00ML07
• AK100585
• ANW-70106
• Benzamide, 4-fluoro-N,2-dihydroxy-
• CTK8C3449
• KB-242174
• BAA64378
• AMY30336
• 4-Fluoro-2,N-dihydroxy-benzamide
• A882462
• 1643-78-3
• SCHEMBL8106017
• DTXSID20540933
• MFCD23135741

• MDL： MFCD23135741
• Inchi： 1S/C7H6FNO3/c8-4-1-2-5(6(10)3-4)7(11)9-12/h1-3,10,12H,(H,9,11)
• InChI Key： GRAOFHOPBBESHE-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(NO)=O)=C(C=1)O

Computed Properties

• Exact Mass: 171.03318
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56

4-Fluoro-N,2-dihydroxybenzamide Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 4-Fluoro-N,2-dihydroxybenzamide

4-Fluoro-N,2-dihydroxybenzamide (CAS 1643-78-3): A Comprehensive Overview of Properties and Applications

4-Fluoro-N,2-dihydroxybenzamide (CAS 1643-78-3) is a fluorinated aromatic compound that has garnered significant attention in pharmaceutical and chemical research. This fluorinated benzamide derivative exhibits unique structural features, combining a hydroxyl group at the 2-position and an amide functionality with an additional hydroxyl group. The presence of the fluorine atom at the 4-position significantly influences its electronic properties and biological activity, making it an interesting target for various applications.

The compound's molecular formula is C₇H₆FNO₃, with a molecular weight of 171.13 g/mol. Its fluorinated aromatic ring system contributes to enhanced stability and specific interactions in biological systems. Researchers have particularly focused on 4-Fluoro-N,2-dihydroxybenzamide due to its potential as a building block in drug discovery and as a precursor for more complex molecules. The compound's hydrogen bonding capacity, derived from its multiple hydroxyl groups, makes it valuable for designing molecules with specific recognition properties.

In recent years, fluorinated compounds have become a hot topic in medicinal chemistry, with many researchers exploring how fluorine substitution affects drug metabolism and target binding. This aligns perfectly with current trends in pharmaceutical development, where scientists are actively searching for "fluorinated drug scaffolds" and "hydroxybenzamide applications". The unique properties of 4-Fluoro-N,2-dihydroxybenzamide make it particularly interesting for studies involving enzyme inhibition and receptor modulation.

The synthesis of 4-Fluoro-N,2-dihydroxybenzamide typically involves the controlled functionalization of fluorobenzene derivatives. Modern synthetic approaches emphasize green chemistry principles, addressing the growing demand for "sustainable fluorination methods" and "eco-friendly benzamide synthesis". These methods aim to minimize environmental impact while maintaining high yields and purity – key considerations for industrial applications.

From a pharmaceutical perspective, the hydroxybenzamide structure is recognized as a privileged scaffold in drug design. The addition of fluorine at the 4-position creates opportunities for developing new "fluorinated bioactive compounds". Recent literature searches reveal increasing interest in "N,2-dihydroxybenzamide derivatives" as potential therapeutic agents, particularly in areas like metabolic disorders and inflammation.

The physical properties of 4-Fluoro-N,2-dihydroxybenzamide contribute to its versatility. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents. These characteristics make it suitable for various formulation approaches, a topic frequently searched as "fluorinated compound formulation strategies". The compound's stability profile has also made it a subject of interest in "pharmaceutical excipient compatibility" studies.

Analytical characterization of 4-Fluoro-N,2-dihydroxybenzamide employs standard techniques including HPLC, NMR spectroscopy, and mass spectrometry. The quality control aspects of such compounds have become increasingly important, as evidenced by search trends for "fluorinated API characterization" and "hydroxybenzamide purity analysis". These analytical methods ensure the compound meets the stringent requirements for research and potential therapeutic applications.

Beyond pharmaceuticals, 4-Fluoro-N,2-dihydroxybenzamide finds applications in material science. Its molecular structure makes it potentially useful as a building block for "fluorinated polymers" and "specialty coatings". The compound's ability to participate in hydrogen bonding networks has sparked interest in its use for designing "molecular recognition materials", a rapidly growing field in advanced materials research.

Market analysis shows growing demand for specialized fluorinated intermediates like 4-Fluoro-N,2-dihydroxybenzamide. Industry reports highlight increasing investments in "fluorine chemistry innovation" and "specialty chemical development". The compound's unique combination of fluorine and hydroxyl functionalities positions it well in these expanding market segments.

Safety considerations for handling 4-Fluoro-N,2-dihydroxybenzamide follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended. This aligns with the broader industry focus on "safe handling of fluorinated compounds" and "laboratory chemical safety", topics that consistently rank high in professional search queries.

Future research directions for 4-Fluoro-N,2-dihydroxybenzamide may explore its potential in emerging areas like "targeted drug delivery" and "bioorthogonal chemistry". The compound's modifiable functional groups offer numerous possibilities for structural diversification, making it a valuable tool for medicinal chemists addressing current challenges in "precision medicine" and "personalized therapeutics".

In conclusion, 4-Fluoro-N,2-dihydroxybenzamide (CAS 1643-78-3) represents an important fluorinated building block with diverse applications across pharmaceutical and material science domains. Its unique structural features and the growing importance of fluorine chemistry ensure continued interest from researchers and industry professionals alike. As the field advances, this compound will likely play a significant role in developing new solutions aligned with current scientific trends and market needs.